Cas no 1366446-18-5 ((3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366446-18-5
• MF: C₁₅H₁₇BrF₃NO₄
• MW: 412.198994398117
• CID: 6199227
• PubChem ID: 165962894
• Update Time: 2025-06-11

(3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid
• 1366446-18-5
• (3R)-3-[2-bromo-5-(trifluoromethyl)phenyl]-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1163512

• Inchi： 1S/C15H17BrF3NO4/c1-14(2,3)24-13(23)20-11(7-12(21)22)9-6-8(15(17,18)19)4-5-10(9)16/h4-6,11H,7H2,1-3H3,(H,20,23)(H,21,22)/t11-/m1/s1
• InChI Key： FDLAANJZNYOMDS-LLVKDONJSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 411.02931g/mol
• Monoisotopic Mass: 411.02931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid

Research Briefing on (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1366446-18-5)

The compound (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1366446-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its bromo- and trifluoromethyl-substituted phenyl ring, along with a tert-butoxycarbonyl (Boc)-protected amino group, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements involves the use of this compound as a building block for the synthesis of novel protease inhibitors. Researchers have demonstrated its efficacy in the targeted inhibition of serine proteases, which play critical roles in various pathological conditions, including inflammation and cancer. The presence of the bromo and trifluoromethyl groups enhances the compound's binding affinity to the active sites of these enzymes, while the Boc-protected amino acid moiety contributes to its stability and solubility in biological systems.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of potent inhibitors for the enzyme thrombin, a key player in the blood coagulation cascade. The study highlighted the compound's ability to form strong hydrogen bonds and hydrophobic interactions with thrombin's active site, leading to high inhibitory activity. The researchers also noted that the chiral center at the 3-position of the propanoic acid chain was crucial for maintaining the compound's selectivity and potency.

Another area of interest is the compound's potential in the development of radiopharmaceuticals. The bromine atom in its structure provides a convenient site for radiolabeling, making it a promising candidate for positron emission tomography (PET) imaging agents. Preliminary studies have shown that radiolabeled derivatives of this compound can selectively target tumor tissues, offering a new tool for cancer diagnosis and monitoring.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are actively investigating strategies to improve its metabolic stability and bioavailability, such as modifying the Boc-protecting group or introducing additional functional moieties. These efforts are expected to pave the way for the compound's broader application in therapeutic and diagnostic settings.

In conclusion, (3R)-3-2-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1366446-18-5) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a focal point for ongoing studies aimed at developing novel therapeutics and imaging agents. Future research will likely explore its potential in other therapeutic areas, further solidifying its role in advancing medical science.